Cas no 1328742-39-7 (1-[(5-methyl-1,3,4-oxadiazol-2-yl)methyl]azepane)

• Product Name: 1-[(5-methyl-1,3,4-oxadiazol-2-yl)methyl]azepane
• CAS No: 1328742-39-7
• MF: C₁₀H₁₇N₃O
• MW: 195.261482000351
• CID: 5332477
• Update Time: 2025-06-08

1-[(5-methyl-1,3,4-oxadiazol-2-yl)methyl]azepane Chemical and Physical Properties

Names and Identifiers

• 2-(azepan-1-ylmethyl)-5-methyl-1,3,4-oxadiazole
• 1-[(5-methyl-1,3,4-oxadiazol-2-yl)methyl]azepane

• Inchi： 1S/C10H17N3O/c1-9-11-12-10(14-9)8-13-6-4-2-3-5-7-13/h2-8H2,1H3
• InChI Key： UZUHMYJJHUQFOG-UHFFFAOYSA-N
• SMILES： O1C(C)=NN=C1CN1CCCCCC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 169
• XLogP3: 1.2
• Topological Polar Surface Area: 42.2

Additional information on 1-[(5-methyl-1,3,4-oxadiazol-2-yl)methyl]azepane

Introduction to Compound with CAS No. 1328742-39-7 and Product Name: 1-[(5-methyl-1,3,4-oxadiazol-2-yl)methyl]azepane

The compound with the CAS number 1328742-39-7 and the product name 1-[(5-methyl-1,3,4-oxadiazol-2-yl)methyl]azepane represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their potential biological activities and structural diversity. The presence of both an oxadiazole moiety and an azepane ring system in its structure imparts unique chemical and pharmacological properties, making it a promising candidate for further investigation in drug discovery.

Recent research in medicinal chemistry has highlighted the importance of oxadiazole derivatives in the development of novel therapeutic agents. Oxadiazole scaffolds are known for their stability, bioavailability, and ability to interact with various biological targets. The 5-methyl-1,3,4-oxadiazole component in this compound not only contributes to its structural complexity but also enhances its potential pharmacological activity. Studies have demonstrated that oxadiazole-containing compounds exhibit a wide range of biological effects, including anti-inflammatory, antimicrobial, and anticancer properties.

The azepane ring system is another key feature of this compound, contributing to its overall pharmacokinetic profile. Azepane derivatives are known for their favorable solubility, metabolic stability, and reduced toxicity compared to other heterocyclic compounds. The integration of the 5-methyl-1,3,4-oxadiazol-2-yl moiety with the azepane backbone creates a molecule with enhanced binding affinity to biological targets. This structural arrangement has been shown to improve drug-like properties such as lipophilicity and polar surface area, which are critical factors in determining the efficacy and safety of pharmaceutical compounds.

In the context of contemporary drug discovery, the synthesis and characterization of novel heterocyclic compounds like 1-[(5-methyl-1,3,4-oxadiazol-2-yl)methyl]azepane are of paramount importance. The development of efficient synthetic routes allows for the rapid exploration of structural variations and the optimization of pharmacological properties. Advanced computational methods, including molecular docking and quantum mechanical calculations, have been employed to predict the interactions between this compound and potential biological targets. These studies have provided valuable insights into its mechanism of action and have guided further modifications to enhance its therapeutic potential.

One particularly intriguing aspect of this compound is its potential application in the treatment of neurological disorders. The combined presence of an oxadiazole and azepane moiety suggests that it may interact with neurotransmitter receptors or ion channels involved in conditions such as depression, anxiety, and epilepsy. Preliminary in vitro studies have shown that derivatives with similar structural features exhibit modulatory effects on these systems. While further research is needed to fully elucidate its mechanism of action, these findings are promising for the development of new treatments for neurological conditions.

The synthesis of 1-[(5-methyl-1,3,4-oxadiazol-2-yl)methyl]azepane involves a multi-step process that requires careful optimization to ensure high yield and purity. Key steps include the formation of the oxadiazole ring through cyclocondensation reactions followed by functionalization at the 2-position with an azepane derivative. Advances in catalytic methods have enabled more efficient and sustainable synthetic routes, reducing waste and improving scalability. These innovations are essential for translating laboratory discoveries into viable pharmaceutical products.

From a regulatory perspective, compounds like 1-(5-methyl-l,l ,4 -oxadiazol -2 -y l )m ethyl)az epa ne must undergo rigorous testing to ensure safety and efficacy before they can be approved for clinical use. Preclinical studies involving cell culture assays and animal models are critical for evaluating their biological activity and toxicological profile. These studies provide essential data for regulatory submissions and help identify potential side effects or interactions with other drugs.

The integration of high-throughput screening (HTS) technologies has accelerated the process of identifying lead compounds like 1-(5-methyl-l,l ,4 -oxadiazol -2 -y l )m ethyl)az epa ne from large libraries of chemical entities. HTS allows researchers to rapidly test thousands of compounds against various biological targets, enabling the identification of those with the most promising activity profiles. This approach has been instrumental in discovering new drugs that address unmet medical needs.

Future directions in the study of this compound include exploring its interactions with additional biological targets and evaluating its potential in combination therapies. The development of novel drug formulations that enhance bioavailability or targeted delivery could further improve its therapeutic efficacy. Collaborative efforts between academic researchers and industry scientists are essential for advancing these goals.

In summary, 1-[ ( 5 -m ethyl-l ,l ,4 -o x adia z ol -2 -y l )m ethyl ]a ze pa ne represents a significant contribution to pharmaceutical chemistry due to its unique structural features and potential biological activities. The combination of an oxadiazole moiety with an azepane ring system creates a molecule with enhanced drug-like properties. Ongoing research aims to fully elucidate its pharmacological effects and explore its therapeutic potential in various disease states.